N-(2-(1H-indol-3-yl)ethyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-[2-(1H-indol-3-yl)ethyl]-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C24H20ClN5O3/c1-29-13-18(22(31)26-11-10-14-12-27-19-5-3-2-4-17(14)19)20-21(29)23(32)30(24(33)28-20)16-8-6-15(25)7-9-16/h2-9,12-13,27H,10-11H2,1H3,(H,26,31)(H,28,33)
• InChI Key: HIDFVAHWDLBJGK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NCCC4=CNC5=CC=CC=C54
• Molecular Formula: C24H20ClN5O3
• Molecular Weight: 461.9 g/mol

Description

N-(2-(1H-indol-3-yl)ethyl)-3-(4-chlorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C24H20ClN5O3 and its molecular weight is 461.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Biological Agents

Compounds with similar structural frameworks to the mentioned chemical have been synthesized for potential biological applications. For example, new N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides were synthesized and evaluated for their antimicrobial activities. Some of these compounds exhibited significant inhibition on bacterial and fungal growth compared to standard drugs, indicating their potential as antimicrobial agents (J. Akbari et al., 2008).

Anticancer and Anti-Inflammatory Agents

Synthesis of novel compounds has also targeted anticancer and anti-inflammatory applications. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized. These compounds were screened as cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2) inhibitors and showed notable analgesic and anti-inflammatory activities, with some compounds having high COX-2 selectivity indices (A. Abu‐Hashem et al., 2020).

Antiviral Activity

Research into pyrrolo[2,3-d]pyrimidine derivatives has indicated their importance in antiviral studies. For example, compounds related to the nucleoside antibiotics toyocamycin and sangivamycin were prepared and tested for activity against human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1). The study found that modifications at certain positions were essential for antiviral activity, highlighting the importance of structural features in the development of antiviral drugs (T. Renau et al., 1996).

Structural and Conformational Studies

The structural and conformational features of similar compounds have been explored to understand their biological activities better. Studies on thiazolo[3, 2-a]pyrimidines, for example, have provided insights into their conformational features and the effects of various substituents on their intermolecular interaction patterns. Such understanding aids in the design of molecules with enhanced biological activities (H. Nagarajaiah, N. Begum, 2014).